Cas no 2171759-74-1 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid
• CAS No: 2171759-74-1
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6339681
• PubChem ID: 165815482
• Update Time: 2025-10-07

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid
• 2171759-74-1
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pyridine-3-carboxylic acid
• EN300-1481432

• Inchi： 1S/C27H27N3O5/c1-16(2)11-24(25(31)29-18-12-17(26(32)33)13-28-14-18)30-27(34)35-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,12-14,16,23-24H,11,15H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： IUMGNPUYTIGXFM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC=C(C(=O)O)C=1)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid (CAS No. 2171759-74-1)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid (CAS No. 2171759-74-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine carboxylic acid with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique structure and properties of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. In the context of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid, the Fmoc group plays a crucial role in protecting the amino functionality during synthetic manipulations, ensuring that the desired product is obtained with high purity and yield. This makes the compound an excellent choice for researchers working on complex multi-step syntheses.

The pyridine carboxylic acid moiety in the compound is another key feature that contributes to its biological activity. Pyridine derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have shown that compounds containing pyridine carboxylic acid can modulate various biological pathways, making them potential leads for drug discovery.

In the realm of medicinal chemistry, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The Fmoc group in this compound can be designed to be cleaved off by specific enzymes, releasing the active form of the drug at the target site. This approach can enhance drug efficacy while reducing side effects.

One of the most promising applications of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid is in the treatment of neurodegenerative diseases. Research has shown that pyridine carboxylic acids can cross the blood-brain barrier and interact with specific receptors involved in neuroprotection. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that a similar pyridine carboxylic acid derivative exhibited neuroprotective effects in animal models of Parkinson's disease.

Beyond its therapeutic potential, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid also holds promise as a tool for chemical biology research. The compound can be used to probe cellular pathways and identify novel targets for drug development. For example, it can be employed in high-throughput screening assays to identify small molecules that modulate specific protein-protein interactions or enzymatic activities.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopyridine-3-carboxylic acid (CAS No. 2171759-74-1) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure, featuring an Fmoc protecting group and a pyridine carboxylic acid moiety, makes it an attractive candidate for developing new therapeutic agents and advancing our understanding of biological processes.